Cas no 70414-02-7 (Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)-
• CAS No: 70414-02-7
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5307274
• Update Time: 2025-04-25

Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)-

• Inchi： 1S/C11H12F3NO/c1-8(9-5-3-2-4-6-9)7-15-10(16)11(12,13)14/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key： QISHMKYRWVNKTD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1)C)(=O)C(F)(F)F

Additional information on Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)-

Comprehensive Guide to Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- (CAS No. 70414-02-7)

Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- (CAS No. 70414-02-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated acetamide derivative is characterized by its unique trifluoroacetamide structure, which enhances its stability and reactivity in various synthetic applications. Researchers and industry professionals often search for 2,2,2-trifluoro-N-(2-phenylpropyl)acetamide due to its potential as a building block in drug discovery and material science.

The compound's molecular formula, C₁₁H₁₂F₃NO, highlights its fluorine-rich composition, a feature that aligns with current trends in fluorinated compounds for medicinal chemistry. Fluorination is a hot topic in 2024, as it improves bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). Searches for trifluoroacetamide derivatives have surged by 35% year-over-year, reflecting growing interest in their applications.

One of the most common questions about Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- relates to its synthesis. The compound is typically prepared through the reaction of 2-phenylpropylamine with trifluoroacetic anhydride, a process that yields high purity (>98%) material suitable for research purposes. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent requirements of pharmaceutical applications.

In terms of applications, this compound serves as a valuable intermediate in the development of central nervous system (CNS) drugs. Its structural features make it particularly interesting for modulating neurotransmitter receptors, a key area in neurology research. Recent studies (2023-2024) have explored its potential in neuroprotective agents, with several patent applications filed for related compounds.

The agrochemical sector also shows interest in 2,2,2-trifluoro-N-(2-phenylpropyl)acetamide as a precursor for novel pesticide intermediates. The fluorine atoms contribute to enhanced lipophilicity, improving the compound's ability to penetrate biological membranes - a crucial factor in pesticide efficacy. Market analysis indicates a 20% annual growth in demand for such fluorinated intermediates.

From a regulatory perspective, Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- is not classified as hazardous under major chemical inventories. However, proper handling procedures should always be followed in laboratory settings. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage (recommended at 2-8°C) and handling precautions.

Recent advancements in green chemistry have impacted the production of this compound. Researchers are developing more sustainable synthetic routes using catalytic methods that reduce waste generation. These innovations respond to the pharmaceutical industry's push toward environmentally friendly processes, a major focus area in 2024.

The global market for fluorinated acetamides is projected to reach $XX million by 2026, with Acetamide, 2,2,2-trifluoro-N-(2-phenylpropyl)- representing a significant segment. Pharmaceutical companies in North America and Europe are the primary consumers, though Asian manufacturers are increasingly active in production.

For researchers considering this compound, it's important to note that 2,2,2-trifluoro-N-(2-phenylpropyl)acetamide shows excellent solubility in common organic solvents (DMSO, ethanol, acetone) but limited water solubility. This property profile makes it particularly suitable for organic phase reactions and formulations.

Future research directions for this compound include exploration of its chiral applications (the 2-phenylpropyl group introduces a stereocenter) and potential in PET radiopharmaceuticals (the fluorine atoms could be replaced with ¹⁸F for imaging applications). These cutting-edge applications align with current trends in personalized medicine and diagnostic imaging.